Cas no 212650-49-2 (2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid)

• Product Name: 2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid
• CAS No: 212650-49-2
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• MDL: MFCD21770303
• CID: 2151136
• PubChem ID: 22487626
• Update Time: 2023-11-22

2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(tert-butoxy)carbonyl]thiomorpholin-3-yl}acetic acid
• NE32813
• Z1463350059
• 2-{4-(tert-Butoxy)carbonylthiomorpholin-3-yl}acetic Acid

• MDL： MFCD21770303
• Inchi： 1S/C11H19NO4S/c1-11(2,3)16-10(15)12-4-5-17-7-8(12)6-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
• InChI Key： JQLPQAFGOHVEAM-UHFFFAOYSA-N
• SMILES： S1CCN(C(=O)OC(C)(C)C)C(CC(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Topological Polar Surface Area: 92.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Thiomorpholine carboxylic acids and derivatives